3-Chloro-7,7-dimethyl-5,6-dihydrocyclopenta[c]pyridazine

• IUPAC Name: 3-chloro-7,7-dimethyl-5,6-dihydrocyclopenta[c]pyridazine
• InChI: InChI=1S/C9H11ClN2/c1-9(2)4-3-6-5-7(10)11-12-8(6)9/h5H,3-4H2,1-2H3
• InChI Key: TZIYEYCBBSLOTC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=CC(=NN=C21)Cl)C
• Molecular Formula: C9H11ClN2
• Molecular Weight: 182.65 g/mol
• CAS No.: 1537286-10-4

Description

3-Chloro-7,7-dimethyl-5,6-dihydrocyclopenta[c]pyridazine is a heterocyclic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CP-122,288 and has a molecular formula of C11H13ClN2.

Scientific Research Applications

Heterocyclic N-oxide Molecules in Organic Synthesis and Drug Development

Heterocyclic N-oxide derivatives, including pyridazine derivatives, have garnered attention due to their versatility as synthetic intermediates and their biological significance. These compounds play crucial roles in forming metal complexes, designing catalysts, asymmetric synthesis, and medicinal applications. They exhibit various biological activities, such as anticancer, antibacterial, and anti-inflammatory effects, making them essential for advanced chemistry and drug development investigations (Li et al., 2019).

Pyridopyridazine Derivatives in Pharmacology

Pyridopyridazine derivatives are known for their broad spectrum of biological activities, including antitumor, antibacterial, analgesic, and diuretic properties. These derivatives have been explored as selective inhibitors for enzymes such as phosphodiesterases 5 and 4, indicating their potential in developing novel therapeutic agents. Their role as GABA-A receptor ligands further underscores their significance in medicinal chemistry (Wojcicka and Nowicka-Zuchowska, 2018).

Imidazo[1,2-b]pyridazine in Medicinal Chemistry

The imidazo[1,2-b]pyridazine scaffold is a notable heterocyclic nucleus providing various bioactive molecules, including the kinase inhibitor ponatinib. This review highlights the scaffold's significance in medicinal chemistry, detailing its structure-activity relationships (SAR) and the exploration of new derivatives for therapeutic applications (Garrido et al., 2021).

Synthesis and Biological Activity Insights

Research into the synthesis of pyridazine and pyridazone analogs has shown a variety of methods leading to compounds with significant biological activities, especially concerning the cardiovascular system. The pyridazine structure is highlighted for its potential in creating new pharmaceuticals with targeted biological effects (Jakhmola et al., 2016).

Pyrazine Derivatives in Pharmaceutical Development

Pyrazine derivatives play a critical role in pharmaceutical development due to their wide range of pharmacological properties. This review emphasizes the importance of pyrazine derivatives in developing antimicrobial, anticancer, and anti-inflammatory drugs. The diverse biological activities of these compounds make them a focal point for new drug development and discovery processes (Ferreira and Kaiser, 2012).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

The targets of pyridazine derivatives can vary widely depending on the specific compound and its functional groups. Some pyridazine derivatives have been found to inhibit calcium ion influx, which is required for the activation of certain cellular processes .

Mode of Action

The mode of action of pyridazine derivatives can also vary. For example, some derivatives might work by inhibiting enzymes, interacting with receptors, or modulating ion channels .

Biochemical Pathways

Pyridazine derivatives can affect various biochemical pathways depending on their specific targets. For instance, if a derivative inhibits an enzyme, it could affect the biochemical pathway that the enzyme is involved in .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of pyridazine derivatives can depend on factors like the compound’s size, polarity, and functional groups. These properties can influence the compound’s bioavailability .

Result of Action

The molecular and cellular effects of a pyridazine derivative’s action can depend on its specific targets and mode of action. For example, if a derivative inhibits an enzyme, it could decrease the production of a certain molecule in cells .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence a compound’s action, efficacy, and stability .